Cas no 13656-78-5 (Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI))

Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI) structure
13656-78-5 structure
Product Name:Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
CAS No:13656-78-5
MF:C22H32O3
MW:344.487687110901
CID:149527
PubChem ID:114664
Update Time:2025-04-19

Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
    • (5R,8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-2,4,5,6,7,8,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • 17-hydroxy-16beta-methyl-5beta-pregn-9(11)-ene-3,20-dione
    • (5beta,16beta)-17-hydroxy-16-methylpregn-9(11)-ene-3,20-dione
    • 17-Hydroxy-16β-methyl-5β-pregn-9(11)-ene-3,20-dione
    • NS00053525
    • SCHEMBL136712
    • 17-Hydroxy-16-methylpregn-9(11)-ene-3,20-dione
    • EINECS 237-141-4
    • DTXSID30929477
    • 13656-78-5
    • Inchi: 1S/C22H32O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h8,13,15,17,19,25H,5-7,9-12H2,1-4H3/t13-,15+,17+,19-,20-,21-,22-/m0/s1
    • InChI Key: SYVXMCCIFBTGFR-RJZNOWKXSA-N
    • SMILES: O[C@]1(C(C)=O)[C@@H](C)C[C@H]2[C@@H]3CC[C@@H]4CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 344.23526
  • Monoisotopic Mass: 344.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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